Cas no 2171470-88-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpyrrolidine-3-carboxylic acid
• CAS No: 2171470-88-3
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6422839
• PubChem ID: 165527719
• Update Time: 2025-06-30

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpyrrolidine-3-carboxylic acid
• 2171470-88-3
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhex-4-enoyl]pyrrolidine-3-carboxylic acid
• EN300-1552234

• Inchi： 1S/C27H30N2O5/c1-17(2)11-12-24(25(30)29-14-13-18(15-29)26(31)32)28-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-11,18,23-24H,12-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： OBXUQOZTLGSIMV-UHFFFAOYSA-N
• SMILES： O(C(NC(C/C=C(\C)/C)C(N1CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpyrrolidine-3-carboxylic acid

Compound CAS No 2171470-88-3: 1-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpyrrolidine-3-carboxylic Acid

The compound with CAS No 2171470-88-3, known as 1-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpyrrolidine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine ring, and an enoyl moiety. The combination of these structural elements makes it a promising candidate for various applications, particularly in drug discovery and peptide synthesis.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis due to their ability to act as protecting groups for amino acids during solid-phase synthesis. The presence of the Fmoc group in this compound suggests that it may play a role in facilitating controlled release mechanisms or enhancing bioavailability in pharmaceutical applications. Additionally, the pyrrolidine ring contributes to the molecule's stability and flexibility, making it suitable for interactions with biological targets such as enzymes or receptors.

The enoyl moiety within the structure introduces conjugation and potential reactivity, which could be exploited in designing bioactive molecules. This feature aligns with current research trends focusing on developing compounds with tunable electronic properties for targeted therapies. Furthermore, the 5-methyl substitution on the enoyl chain adds another layer of complexity, potentially influencing the molecule's pharmacokinetic profile and metabolic stability.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. The use of advanced coupling reagents and protecting strategies is essential to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have opened new avenues for constructing enantiomerically pure derivatives of this compound, which is critical for studying its biological activity in chiral environments.

Emerging research has also explored the potential of this compound as a building block for larger biomolecules, such as cyclic peptides or macrocycles. Its modular structure allows for easy functionalization, enabling researchers to incorporate additional bioactive motifs or targeting ligands. This versatility positions it as a valuable tool in the development of next-generation therapeutics targeting diseases such as cancer, inflammation, and infectious agents.

In terms of biological evaluation, preliminary studies have demonstrated that this compound exhibits moderate inhibitory activity against certain proteases and kinases. These findings suggest that further optimization could lead to more potent inhibitors with improved selectivity profiles. Moreover, its ability to penetrate cellular membranes without significant toxicity makes it a promising candidate for drug delivery systems.

Looking ahead, ongoing investigations are focused on understanding the molecular mechanisms underlying its bioactivity at the atomic level. Advanced computational methods, such as molecular docking and dynamics simulations, are being employed to predict binding affinities and interaction patterns with target proteins. These insights will guide future modifications aimed at enhancing efficacy while minimizing off-target effects.

In conclusion, CAS No 2171470-88-3 represents a cutting-edge molecule with multifaceted applications in contemporary chemical research. Its unique structure combines several functional groups that offer both synthetic versatility and biological relevance. As research progresses, this compound is expected to contribute significantly to the advancement of therapeutic agents and innovative chemical technologies.